Cas no 61821-43-0 (Benzeneethanethioamide, N,N-dimethyl-, S-oxide)

Benzeneethanethioamide, N,N-dimethyl-, S-oxide structure
61821-43-0 structure
Product Name:Benzeneethanethioamide, N,N-dimethyl-, S-oxide
CAS No:61821-43-0
MF:C10H13NOS
MW:195.281321287155
CID:465302
PubChem ID:12342752
Update Time:2025-04-19

Benzeneethanethioamide, N,N-dimethyl-, S-oxide Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanethioamide, N,N-dimethyl-, S-oxide
    • N,N-dimethyl-2-phenyl-1-sulfinylethanamine
    • DTXSID90492273
    • N,N-Dimethyl-1-(oxo-lambda~4~-sulfanylidene)-2-phenylethan-1-amine
    • 61821-43-0
    • Inchi: 1S/C10H13NOS/c1-11(2)10(13-12)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
    • InChI Key: RFLXNCKFPSBLRU-UHFFFAOYSA-N
    • SMILES: S(=C(CC1C=CC=CC=1)N(C)C)=O

Computed Properties

  • Exact Mass: 195.07189
  • Monoisotopic Mass: 195.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 20.31
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